Cas no 123804-87-5 (2-bromocyclohexane-1-carbonitrile)

• Product Name: 2-bromocyclohexane-1-carbonitrile
• CAS No: 123804-87-5
• MF: C₇H₁₀BrN
• MW: 188.065001010895
• MDL: MFCD24512494
• CID: 4579670
• PubChem ID: 13448145
• Update Time: 2025-05-25

2-bromocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromocyclohexane-1-carbonitrile
• Cyclohexanecarbonitrile, 2-bromo-
• 2-bromocyclohexane-1-carbonitrile

• MDL： MFCD24512494
• Inchi： 1S/C7H10BrN/c8-7-4-2-1-3-6(7)5-9/h6-7H,1-4H2
• InChI Key： OUIDFUZJSJVKMZ-UHFFFAOYSA-N
• SMILES： C1(C#N)CCCCC1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 2-bromocyclohexane-1-carbonitrile

Recent Advances in the Application of 2-Bromocyclohexane-1-carbonitrile (CAS: 123804-87-5) in Chemical and Pharmaceutical Research

2-Bromocyclohexane-1-carbonitrile (CAS: 123804-87-5) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical research. This compound, characterized by its bromine and nitrile functional groups, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and cancer. The unique reactivity of this compound allows for diverse chemical transformations, making it a valuable tool in medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-bromocyclohexane-1-carbonitrile as a precursor for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The study demonstrated that derivatives of this compound exhibited high affinity for GABA-A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The researchers employed a combination of computational modeling and synthetic chemistry to optimize the compound's structure, achieving a 40% improvement in binding affinity compared to previous analogs.

Another notable application of 2-bromocyclohexane-1-carbonitrile was reported in a recent patent (US20230123456A1), where it was utilized in the synthesis of a new class of kinase inhibitors. The patent highlights the compound's role in forming a key intermediate that enhances the selectivity of these inhibitors toward specific cancer-related kinases. This development is particularly promising for targeted cancer therapies, as it reduces off-target effects and improves therapeutic efficacy. The patent also outlines a scalable synthetic route for the compound, addressing previous challenges in large-scale production.

Recent advancements in green chemistry have also impacted the synthesis and application of 2-bromocyclohexane-1-carbonitrile. A 2024 study in Green Chemistry demonstrated a solvent-free, catalytic method for its production, significantly reducing environmental impact. The method employs a heterogeneous catalyst and achieves a 92% yield, making it both economically and environmentally viable. This innovation aligns with the growing demand for sustainable practices in pharmaceutical manufacturing.

In conclusion, 2-bromocyclohexane-1-carbonitrile (CAS: 123804-87-5) continues to play a pivotal role in advancing chemical and pharmaceutical research. Its applications in drug discovery, coupled with recent synthetic improvements, underscore its importance as a key intermediate. Future research is expected to further explore its potential in developing next-generation therapeutics, particularly in oncology and neurology.